Protriptyline hydrochloride

Specification

• Description: Protriptyline Hydrochloride is the hydrochloride salt form of protriptyline, a tricyclic secondary amine with antidepressant property. Protriptyline hydrochloride blocks the re-uptake of norepinephrine and serotonin by nerve terminals, thereby increasing available norepinephrine and serotonin. Protriptyline does not block dopamine transport but may have an indirect dopamine-facilitating effect through interactions of increased peri-synaptic abundance of norepinephrine, particularly in the cerebral cortex, where adrenergic terminals exceed dopaminergic terminals. This results in elevation of mood and behavioral activity. In addition, this agent exhibits anticholinergic activity.; Tricyclic antidepressant similar in action and side effects to IMIPRAMINE. It may produce excitation.; See also: Protriptyline (has active moiety).
• CAS No.: 1225-55-4
• Molecular Formula: C19H22ClN
• Molecular Weight: 299.8 g/mol
• IUPAC Name: N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3;1H
• Standard InChI Key: OGQDIIKRQRZXJH-UHFFFAOYSA-N
• SMILES: CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C13.Cl
• Canonical SMILES: CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C13.Cl
• Appearance: Solid powder